Ethyl 6-ethyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-ethyl-2-[[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H33N3O5S2/c1-4-27-14-12-20-21(16-27)34-24(22(20)25(30)33-5-2)26-23(29)18-8-10-19(11-9-18)35(31,32)28-13-6-7-17(3)15-28/h8-11,17H,4-7,12-16H2,1-3H3,(H,26,29)
• InChI Key: YNOONCIIKFWUPP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C
• Molecular Formula: C25H33N3O5S2
• Molecular Weight: 519.7 g/mol

Description

The compound “Ethyl 6-ethyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several functional groups, including an ester group (carboxylate), an amide group (benzamido), a sulfonyl group attached to a piperidine ring, and a tetrahydrothieno[2,3-c]pyridine moiety. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. The compound contains several functional groups that could potentially react under the right conditions.

Scientific Research Applications

Chemical Synthesis and Reactions

The chemical synthesis of ethyl 6-ethyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate and its derivatives has been a subject of interest in medicinal chemistry due to their potential pharmacological activities. For instance, the phosphine-catalyzed [4 + 2] annulation has been explored to synthesize highly functionalized tetrahydropyridines, highlighting the versatility of similar compounds in chemical reactions (Zhu, Lan, & Kwon, 2003). Another study focused on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, demonstrating the chemical reactivity and potential for generating diverse molecular structures from thieno[2,3-c]pyridine derivatives (Bakhite, Al‐Sehemi, & Yamada, 2005).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, appropriate safety precautions should be taken when handling it.